Cas no 69104-96-7 ((E)-2-isopropyl-5-methylhex-2-enal)

(E)-2-isopropyl-5-methylhex-2-enal structure
69104-96-7 structure
Product Name:(E)-2-isopropyl-5-methylhex-2-enal
CAS No:69104-96-7
MF:C10H18O
MW:154.249323368073
CID:2357894
PubChem ID:5362661
Update Time:2025-04-21

(E)-2-isopropyl-5-methylhex-2-enal Chemical and Physical Properties

Names and Identifiers

    • (E)-2-isopropyl-5-methylhex-2-enal
    • cis-5-Methyl-2-isopropyl-2-hexen-1-al
    • Isodihydroavandulyl aldehyde
    • 2-Isopropyl-5-methyl-2-hexen-1-al
    • (E)-5-methyl-2-propan-2-ylhex-2-enal
    • (E)-2-(1-Methylethyl)-5-methylhex-2-enal
    • Isodehydrolavandulal
    • 2-Hexen-1-al, 5-methyl-2-(1-methylethyl)-
    • (E)-2-Isopropyl-5-methyl-hex-2-enal
    • (2E)-5-methyl-2-(propan-2-yl)hex-2-enal
    • AS-60170
    • (2E)-2-isopropyl-5-methyl-hex-2-enal
    • 5-Methyl-2-(1-methylethyl)-2-hexenal
    • 2-Isopropyl-5-methylhex-2-enal
    • 35158-25-9
    • alpha-Isopropyl-beta-isobutylacrolein
    • D77786
    • 2-Isopropyl-5-methyl-2-hexenal;Isodihydro lavandulal
    • 2-Isopropyl-5-methyl-2-hexenal
    • DTXCID50141659
    • CS-W016266
    • 69104-96-7
    • 2-Isopropyl-5-methyl-hex-2-enal, (2E)-
    • FEMA no. 3406, E-
    • 2-HEXEN-1-AL, 2-ISOPROPYL-5-METHYL-
    • FI8O66176J
    • EINECS 252-406-4
    • AKOS015903397
    • FEMA No. 3406
    • 7F8Q5STQ11
    • 2-Hexenal, 5-methyl-2-(1-methylethyl)-, (E)-
    • 2-Hexenal, 5-methyl-2-(1-methylethyl)-, (2E)-
    • (e)-2-isopropyl-5-methyl-2-hexenal
    • (2E)-2-Isopropyl-5-methyl-2-hexenal #
    • DTXSID30219168
    • UNII-7F8Q5STQ11
    • Q27277997
    • 2-Hexenal, 2-isopropyl-5-methyl-
    • LS-13869
    • Isodihydrolavandulyl aldehyde
    • UNII-FI8O66176J
    • SCHEMBL459467
    • MDL: MFCD00036616
    • Inchi: 1S/C10H18O/c1-8(2)5-6-10(7-11)9(3)4/h6-9H,5H2,1-4H3/b10-6-
    • InChI Key: IOLQAHFPDADCHJ-POHAHGRESA-N
    • SMILES: O=C/C(=C/CC(C)C)/C(C)C

Computed Properties

  • Exact Mass: 154.135765193Da
  • Monoisotopic Mass: 154.135765193Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 0.8415
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